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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octene

Cat. No.: B1361380

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, procedural, and step-by-step instructions for the safe handling
and disposal of 3,7-Dimethyl-1-octene, ensuring the safety of laboratory personnel and
compliance with standard safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

3,7-Dimethyl-1-octene is a flammable liquid and vapor that can cause skin and eye irritation.
[1][2] Inhalation of vapors or aerosols may also lead to respiratory irritation.[2] Adherence to
proper PPE protocols is mandatory to minimize exposure risks.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

ANSI Z87.1 compliant.

Chemical Splash ) Protects against
Eye and Face A face shield must be )
) Goggles & Face splashes and potential
Protection ) worn over goggles.[2] )
Shield explosions.

[3]

Nitrile or neoprene

gloves. Check

) Chemical-Resistant Prevents skin contact
Hand Protection manufacturer's )
Gloves ) ) and absorption.
chemical resistance
guide.[3]
] Protects against fire
] Flame-Resistant Nomex® or
Body Protection ) hazards from the
Laboratory Coat equivalent.[1]

flammable liquid.

Required when

vapors/aerosols are

generated or if

) ) Air-Purifying working outside a Prevents inhalation of
Respiratory Protection )
Respirator fume hood. Use a harmful vapors.

respirator with organic

vapor cartridges (Filter

type ABEK).[1][2]

Chemical and Physical Properties

Understanding the properties of 3,7-Dimethyl-1-octene is crucial for safe handling and
storage.

Table 2: Physical and Chemical Properties of 3,7-Dimethyl-1-octene
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Property Value

CAS Number 4984-01-4[1][4]

Molecular Formula C10H20[2][5]

Molecular Weight 140.27 g/mol [5][6]
Appearance Liquid

Boiling Point 154-156 °C[4]

Density 0.733 g/mL at 20 °C[4]

Flash Point 52 °C (125.6 °F) - closed cup
Storage Temperature 2-8°C

Safe Handling and Operational Workflow

A systematic approach to handling 3,7-Dimethyl-1-octene is essential to maintain a safe
laboratory environment.

Experimental Workflow for Handling 3,7-Dimethyl-1-octene
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a Preparation )

[Ensure Fume Hood is OperationaD

Gather All Necessary Equipment and Reagents)

Don Appropriate PPE

- 4
4 Handling N
Y

[Ground and Bond All Containers and Receiving Equipmera

[Dispense Chemical in Fume Hood]

E(eep Container Tightly Closed When Not in Use)
- J
4 Post—Hendling )

El'horoughly Wash Hands and Exposed SkiD

Gecontaminate Work Area

Gtore in a Cool, Well-Ventilated Area Away from Ignition Sourcesj
- J
4 Disv)sal N

Collect Waste in a Labeled, Sealed Container for Flammable Liquids

:

Dispose of Through a Licensed Professional Waste Disposal Service

- J
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(Waste Generatior)

:

(Collect all waste containing 3,7-Dimethyl-1-octene)

:

Gse a designated, properly labeled, and sealed container for flammable liquid wasta

:

(Do not mix with other waste streams, especially oxidizers)

:

G)ispose of contents/container to an approved waste disposal plang

(Disposal Complete)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3,7-
Dimethyl-1-octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361380#personal-protective-equipment-for-
handling-3-7-dimethyl-1-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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